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Introduction

Disperse Red 362 is a fluorescent pink disperse dye used for the dyeing and printing of
polyester fibers and their blends.[1][2] As a member of the disperse dye class, it is a non-ionic
dye with low water solubility, making it suitable for hydrophobic fibers like polyester. The
application of Disperse Red 362 to polyester is typically carried out at high temperatures, a
method that facilitates the diffusion of the dye molecules into the tightly packed polymer
structure of the polyester fibers.[3][4] This process ensures good colorfastness and vibrant
shades.[5] This document provides detailed application notes and protocols for the use of
Disperse Red 362 in polyester dyeing for research and scientific purposes.

Application Notes

Disperse Red 362, also known by synonyms such as Brilliant Pink FBS and Disperse
Fluorescent Red BG, appears as a red or purple-black powder.[1][6] It is primarily utilized in the
textile industry for coloring polyester fabrics, offering excellent dispersion properties and
reproducibility.[5][6] The optimal dyeing temperature for Disperse Red 362 on polyester is in
the range of 120°C to 135°C.[3] Dyeing below this temperature range can lead to poor dye
penetration and reduced colorfastness, while exceeding it may risk damaging the polyester
fibers.[3] The pH of the dye bath should be maintained in a weakly acidic range, typically
between 4.0 and 5.5, to ensure optimal dye exhaustion and stability.[7][8]
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Quantitative Data

The fastness properties of Disperse Red 362 on polyester are summarized in the table below.
These ratings are based on standardized testing methods and indicate the resistance of the
dye to various environmental factors.

Rating (on a scale of 1-5,

Fastness Property Test Method ) ]
where 5 is the highest)

Light Fastness AATCC 5-6

Washing Fastness (Polyester) AATCC 4-5

Washing Fastness (Cotton) AATCC 5

Sublimation Fastness - 4-5

Rubbing Fastness (Dry) - 4-5

Rubbing Fastness (Wet) - 4-5

Note: Data is compiled from multiple sources and may vary slightly between different suppliers
and testing conditions.[2][5][9][10]

Experimental Protocols

The following is a detailed protocol for the high-temperature exhaust dyeing of polyester fabric
with Disperse Red 362.

Materials and Equipment:

Polyester fabric, pre-treated to remove any oils or contaminants

Disperse Red 362 dye

Dispersing agent

Acetic acid (to adjust pH)

High-temperature dyeing machine (e.g., a laboratory-scale jet dyeing machine)
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Beakers, graduated cylinders, and a magnetic stirrer

pH meter

Water bath or heating mantle

Drying oven

Protocol:

e Preparation of the Dye Bath:

o Weigh the desired amount of Disperse Red 362 dye (e.g., 1-2% on weight of fabric,
OWF).

o Create a paste of the dye with a small amount of dispersing agent and cold water.

o Gradually add warm water to the paste while stirring to create a fine dispersion.

o Fill the dyeing machine with the required volume of water.

o Add the dye dispersion to the dye bath.

o Add a dispersing agent to the dye bath (typically 0.5-1 g/L).

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[8]

» Dyeing Process:

o Introduce the pre-treated polyester fabric into the dye bath at a temperature of
approximately 60°C.[8]

o Run the machine for 10-15 minutes at this temperature to ensure even wetting of the
fabric.

o Increase the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[8]

o Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation.

[4]
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o After the dyeing cycle, cool the dye bath down to 70-80°C at a rate of 2-3°C per minute.

e Rinsing and After-treatment:
o Drain the dye bath.
o Rinse the dyed fabric with hot water (70-80°C) for 10 minutes.

o Perform a reduction clearing process to remove any unfixed dye from the fabric surface.
This is crucial for improving wash fastness.

» Prepare a fresh bath with:
» Caustic soda (1-2 g/L)
= Sodium hydrosulfite (1-2 g/L)
= Treat the fabric in this bath at 70-80°C for 15-20 minutes.
o Rinse the fabric thoroughly with hot water and then cold water.
o Neutralize the fabric with a dilute solution of acetic acid if necessary.
o Finally, rinse with cold water.
e Drying:
o Hydroextract the rinsed fabric to remove excess water.
o Dry the fabric in a drying oven or a stenter at a temperature of 100-120°C.

Visualizations

The following diagrams illustrate the experimental workflow for the polyester dyeing process
with Disperse Red 362.
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Caption: Workflow for High-Temperature Polyester Dyeing.
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Caption: Factors Influencing Polyester Dyeing with Disperse Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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